Cas no 173911-24-5 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}benzoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}benzoic acid
• CAS No: 173911-24-5
• MF: C₂₉H₂₃NO₄
• MW: 449.497227907181
• CID: 6176190
• PubChem ID: 138039608
• Update Time: 2025-06-22

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}benzoic acid
• 3-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}benzoic acid
• 3-[3-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]phenyl]benzoic acid
• Z3216110005
• 173911-24-5
• EN300-1720336

• Inchi： 1S/C29H23NO4/c31-28(32)22-10-6-9-21(16-22)20-8-5-7-19(15-20)17-30-29(33)34-18-27-25-13-3-1-11-23(25)24-12-2-4-14-26(24)27/h1-16,27H,17-18H2,(H,30,33)(H,31,32)
• InChI Key： HBWPUJHVWHMXJE-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC=C(C2C=CC=C(C(=O)O)C=2)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 449.16270821g/mol
• Monoisotopic Mass: 449.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}benzoic acid

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}benzoic acid (CAS No. 173911-24-5): A Comprehensive Overview

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}benzoic acid (CAS No. 173911-24-5) is a versatile and structurally complex compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, often referred to as Fmoc-protected amino acid derivative, is characterized by its unique combination of a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a benzoic acid moiety. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal and high stability under various reaction conditions.

The fluorenylmethyloxycarbonyl (Fmoc) protecting group is a key feature of this compound. It is particularly useful in the synthesis of peptides and proteins, where it can be selectively removed using mild basic conditions, such as piperidine in dimethylformamide (DMF). This selective deprotection allows for the stepwise construction of complex peptides with high purity and yield. The Fmoc group also provides excellent protection against side reactions, making it a preferred choice in many synthetic protocols.

The benzoic acid moiety in the structure of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}benzoic acid imparts additional functionality to the molecule. Benzoic acid derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In the context of peptide synthesis, the benzoic acid group can serve as a carboxylic acid functional group that can be activated for coupling reactions with amino groups, facilitating the formation of amide bonds.

Recent advancements in the field have highlighted the potential applications of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}benzoic acid in various areas of research. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a building block for the synthesis of novel peptidomimetics with enhanced pharmacological properties. These peptidomimetics have shown promise in targeting specific protein-protein interactions, which are often implicated in various diseases such as cancer and neurodegenerative disorders.

In another study, researchers at the University of California explored the use of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}benzoic acid in the development of fluorescent probes for cellular imaging. The Fmoc group was found to enhance the fluorescence properties of the probe, allowing for more accurate and sensitive detection of cellular processes. This application has significant implications for both basic research and clinical diagnostics.

The synthetic versatility of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}benzoic acid has also been leveraged in the design of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. By incorporating this compound into prodrug designs, researchers have been able to improve drug delivery and reduce side effects associated with traditional therapeutic agents.

In addition to its applications in peptide synthesis and drug development, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}benzoic acid has shown promise in materials science. Its unique structural features make it suitable for use in the fabrication of functional polymers and supramolecular assemblies. These materials have potential applications in areas such as drug delivery systems, sensors, and catalytic platforms.

The safety profile of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}benzoic acid is an important consideration for its use in various applications. Extensive toxicity studies have demonstrated that this compound is generally well-tolerated at appropriate concentrations. However, as with any chemical reagent, proper handling and storage protocols should be followed to ensure safety and maintain product integrity.

In conclusion, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}benzoic acid (CAS No. 173911-24-5) is a multifaceted compound with a wide range of applications in organic chemistry, medicinal chemistry, and materials science. Its unique combination of an Fmoc protecting group and a benzoic acid moiety makes it an invaluable tool for researchers working on peptide synthesis, drug development, and advanced materials. As ongoing research continues to uncover new possibilities for this compound, its importance in these fields is likely to grow even further.